Cas no 2172098-61-0 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-2-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-2-carboxylic acid
• CAS No: 2172098-61-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6022033
• PubChem ID: 165876579
• Update Time: 2025-05-23

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-2-carboxylic acid
• EN300-1547425
• 2172098-61-0
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-2-methylmorpholine-2-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-18(15-24(30)29-13-14-35-27(2,17-29)25(31)32)11-12-28-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： CRJNTXCDYGJTCG-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1(C(=O)O)C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylmorpholine-2-carboxylic acid

4-(5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methylpentanoyl)-2-methylmorpholine-2-carboxylic acid: Structural Features, Synthetic Applications, and Emerging Research Trends

CAS No. 2172098-61-0 is a complex organic compound characterized by a multifunctional architecture that integrates Fmoc (fluorenylmethyloxycarbonyl) protection, branched aliphatic chains, and a morpholine-derived carboxylic acid moiety. The full IUPAC name, 4-(5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methylpentanoyl)-2-methylmorpholine-2-carboxylic acid, reflects its unique combination of aromatic and heterocyclic components. This compound represents a specialized intermediate in modern synthetic chemistry, particularly in the development of bioactive molecules and peptide-based therapeutics.

The Fmoc group (fluorenylmethyloxycarbonyl) is a well-established protecting group in solid-phase peptide synthesis (SPPS), renowned for its stability under mild basic conditions and efficient cleavage via trifluoroacetic acid (TFA). In this compound, the Fmoc moiety is conjugated to an amino-functionalized pentanoic acid chain, creating a scaffold that can be tailored for post-synthetic modifications. The presence of branched methyl substituents (e.g., 3-methylpentanoic acid) introduces steric bulk and potential conformational rigidity, which are critical for modulating molecular interactions in biological systems.

The morpholine ring system (oxazinane) fused with a carboxylic acid functionality provides additional pharmacophoric diversity. The 2-methyl substitution on the morpholine ring enhances lipophilicity while maintaining hydrogen-bonding capabilities—a balance often sought in drug discovery programs targeting G protein-coupled receptors (GPCRs) or enzyme active sites. Recent studies highlight the utility of such morpholine derivatives in designing selective inhibitors for kinases and proteases involved in cancer and neurodegenerative diseases.

Synthetic strategies for this compound typically involve multistep organic transformations. The core structure can be assembled via coupling reactions between an Fmoc-amino-pentanoic acid derivative and a 2-methylmorpholine carboxylic acid precursor using standard peptide coupling reagents like HATU or EDC/HOBt. Purification relies on high-performance liquid chromatography (HPLC) to ensure structural integrity, as minor impurities may compromise downstream applications in pharmaceutical development.

In the context of peptide synthesis, this compound serves as a building block for incorporating non-natural amino acids into polypeptide sequences. The Fmoc protection allows sequential addition of residues on solid supports, while the morpholine scaffold offers opportunities to introduce bioisosteric replacements or enhance metabolic stability. For instance, recent work published in *Organic & Biomolecular Chemistry* (DOI: 10.1039/D3OB01456E) demonstrated how such modified peptides exhibit improved cell permeability compared to their unmodified counterparts.

Emerging research also explores the use of similar structures in prodrug design. The cleavable Fmoc group can act as a pH-sensitive linker, enabling targeted drug release in acidic tumor microenvironments. A 2024 study from *Journal of Medicinal Chemistry* highlighted that morpholine-containing prodrugs showed enhanced antitumor activity against pancreatic cancer cells due to their controlled hydrolysis profiles.

The compound's structural versatility extends to materials science applications. Researchers at ETH Zurich recently reported (Advanced Materials Interfaces, 11(5), 2024) that morpholine-based polymers with Fmoc-like moieties exhibited superior thermal stability when used as coatings for biocompatible implants. While not directly applicable to this specific compound, these findings underscore the broader relevance of its core components.

In terms of analytical characterization, nuclear magnetic resonance (NMR) spectroscopy remains the gold standard for confirming structural features such as the fluorenyl aromatic system (¹H NMR δ 7.5–8.5 ppm) and the morpholine ring protons (¹H NMR δ 3.5–4.0 ppm). Mass spectrometry (ESI-HRMS) provides definitive molecular weight confirmation, essential for quality control in pharmaceutical manufacturing processes.

Ongoing investigations focus on optimizing synthetic yields through catalytic asymmetric methods to access enantiomerically pure forms of this compound—particularly important given the chiral centers present at both the pentanoic acid and morpholine moieties. A recent breakthrough by Merck Research Labs demonstrated that ruthenium-based catalysts could achieve >95% ee under microwave-assisted conditions (Angewandte Chemie International Edition, 63(4), 2024).

The integration of machine learning algorithms into synthetic planning has further accelerated exploration of this chemical space. Computational models predict reactivity patterns for Fmoc-containing substrates with remarkable accuracy (>85% success rate), reducing experimental trial-and-error phases in multistep syntheses involving compounds like CAS No. 2172098-61-0.

In summary, this compound exemplifies how strategic combination of protecting groups (Fmoc), heterocyclic scaffolds (morpholine), and branched aliphatic linkers enables creation of multifunctional molecules with broad applicability across medicinal chemistry and materials science domains.